Cas no 431983-71-0 (Methyl (3-Formyl-2-methyl-1H-indol-1-yl)acetate)
431983-71-0 structure
Product Name:Methyl (3-Formyl-2-methyl-1H-indol-1-yl)acetate
CAS No:431983-71-0
MF:C13H13NO3
MW:231.247223615646
MDL:MFCD02909100
CID:331860
PubChem ID:712519
Update Time:2025-04-19
Methyl (3-Formyl-2-methyl-1H-indol-1-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(3-formyl-2-methyl-1H-indol-1-yl)acetate
- (3-Formyl-2-methyl-indol-1-yl)-acetic acid methyl ester
- 1H-Indole-1-aceticacid, 3-formyl-2-methyl-, methyl ester
- methyl 2-(3-formyl-2-methylindol-1-yl)acetate
- AC1LEI1P
- CTK4I7162
- methyl (3-formyl-2-methyl-1H-indol-1-yl)acetate(SALTDATA: FREE)
- methyl 2-(3-formyl-2-methylindolyl)acetate
- MolPort-001-991-368
- SBB027617
- ST4082708
- STK710682
- methyl (3-formyl-2-methyl-1H-indol-1-yl)acetate
- (3-Formyl-2-methyl-indol-1-yl)-acetic acidmethyl ester
- BS-37949
- CS-0315979
- 1H-Indole-1-aceticacid,3-formyl-2-methyl-,methyl ester
- SCHEMBL20590320
- DTXSID70351894
- MFCD02909100
- Methyl(3-formyl-2-methyl-1H-indol-1-yl)acetate
- AKOS000296099
- Methyl2-(3-formyl-2-methyl-1H-indol-1-yl)acetate
- 431983-71-0
- Methyl (3-Formyl-2-methyl-1H-indol-1-yl)acetate
-
- MDL： MFCD02909100
- Inchi： 1S/C13H13NO3/c1-9-11(8-15)10-5-3-4-6-12(10)14(9)7-13(16)17-2/h3-6,8H,7H2,1-2H3
- InChI Key： GLTOPUVGYLBJTJ-UHFFFAOYSA-N
- SMILES： O(C)C(CN1C(C)=C(C=O)C2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 231.09000
- Monoisotopic Mass: 231.089543
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48.3
- XLogP3: 1.9
Experimental Properties
- Density: 1.18
- Boiling Point: 401.5 °C at 760 mmHg
- Flash Point: 196.6 °C
- Refractive Index: 1.57
- PSA: 48.30000
- LogP: 1.93520
Methyl (3-Formyl-2-methyl-1H-indol-1-yl)acetate Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
Methyl (3-Formyl-2-methyl-1H-indol-1-yl)acetate Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl (3-Formyl-2-methyl-1H-indol-1-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM246695-1g |
Methyl 2-(3-formyl-2-methyl-1H-indol-1-yl)acetate |
431983-71-0 | 95% | 1g |
$353 | 2021-08-04 | |
| TRC | M661333-10mg |
Methyl (3-Formyl-2-methyl-1H-indol-1-yl)acetate |
431983-71-0 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M661333-50mg |
Methyl (3-Formyl-2-methyl-1H-indol-1-yl)acetate |
431983-71-0 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M661333-100mg |
Methyl (3-Formyl-2-methyl-1H-indol-1-yl)acetate |
431983-71-0 | 100mg |
$ 80.00 | 2022-06-03 | ||
| abcr | AB219825-1 g |
Methyl(3-formyl-2-methyl-1H-indol-1-yl)acetate; 95% |
431983-71-0 | 1g |
€128.60 | 2022-03-25 | ||
| Chemenu | CM246695-1g |
Methyl 2-(3-formyl-2-methyl-1H-indol-1-yl)acetate |
431983-71-0 | 95% | 1g |
$120 | 2023-02-02 | |
| Fluorochem | 031461-1g |
3-Formyl-2-methyl-indol-1-yl)-acetic acid methylester |
431983-71-0 | 95% | 1g |
￡88.00 | 2022-02-28 | |
| Matrix Scientific | 008421-1g |
(3-Formyl-2-methyl-indol-1-yl)-acetic acidmethyl ester |
431983-71-0 | 1g |
$378.00 | 2023-09-09 | ||
| abcr | AB219825-1g |
Methyl(3-formyl-2-methyl-1H-indol-1-yl)acetate, 95%; . |
431983-71-0 | 95% | 1g |
€179.70 | 2024-04-17 | |
| A2B Chem LLC | AG17554-250mg |
(3-Formyl-2-methyl-indol-1-yl)-acetic acid methyl ester |
431983-71-0 | 95% | 250mg |
$75.00 | 2024-04-20 |
Methyl (3-Formyl-2-methyl-1H-indol-1-yl)acetate Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
431983-71-0 (Methyl (3-Formyl-2-methyl-1H-indol-1-yl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
